Cas no 1183840-76-7 (1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1183840-76-7
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5790498
• PubChem ID: 60860299
• Update Time: 2025-06-09

1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 1-[(2-chloro-6-fluorophenyl)methyl]-
• 1-(2-Chloro-6-fluorobenzyl)-1h-imidazol-2-amine
• 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine

• Inchi： 1S/C10H9ClFN3/c11-8-2-1-3-9(12)7(8)6-15-5-4-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： PQVMHRBBQHOHCS-UHFFFAOYSA-N
• SMILES： C1(N)N(CC2=C(F)C=CC=C2Cl)C=CN=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 407.5±55.0 °C(Predicted)
• pka: 7.83±0.50(Predicted)

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine

Introduction to 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine (CAS No. 1183840-76-7)

1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine, with the CAS number 1183840-76-7, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine consists of a substituted imidazole ring attached to a 2-chloro-6-fluorophenylmethyl group. The presence of the chloro and fluoro substituents on the phenyl ring imparts specific electronic and steric properties that can influence the compound's interactions with biological targets. These substituents can enhance the compound's lipophilicity, which is crucial for its ability to cross cell membranes and reach its intended targets within the body.

In recent years, there has been a growing interest in the development of imidazole derivatives for various therapeutic purposes. Research has shown that imidazoles can modulate a wide range of biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. For instance, studies have demonstrated that certain imidazole derivatives exhibit potent antifungal activity against pathogenic fungi such as Candida albicans and Aspergillus fumigatus. Additionally, some imidazoles have been found to possess antiviral properties against viruses like HIV and hepatitis C.

1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine has been investigated for its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antifungal activity against several clinically relevant fungal strains. The researchers found that the compound's unique structure allowed it to effectively inhibit fungal growth by disrupting key metabolic pathways essential for fungal survival.

Beyond its antifungal properties, 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine have also been studied to assess its potential as a drug candidate. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1-(2-chloro-6-fluorophenyl)methyl-1H-imidazol-2-amine (CAS No. 1183840-76-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential uses in treating various diseases.